Cas no 1211521-60-6 (2-Bromo-5-(1,1-difluoroethyl)pyridine)

2-Bromo-5-(1,1-difluoroethyl)pyridine is a halogenated pyridine derivative featuring a difluoroethyl substituent, which enhances its reactivity and utility in synthetic chemistry. The bromine atom at the 2-position facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, making it a valuable intermediate for pharmaceutical and agrochemical applications. The 1,1-difluoroethyl group introduces steric and electronic effects that can influence the compound's binding properties and metabolic stability. This compound is particularly useful in the development of fluorinated heterocycles, offering precise control over molecular design. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways.
2-Bromo-5-(1,1-difluoroethyl)pyridine structure
1211521-60-6 structure
Product Name:2-Bromo-5-(1,1-difluoroethyl)pyridine
CAS No:1211521-60-6
MF:C7H6BrF2N
MW:222.030047893524
MDL:MFCD16140182
CID:3043418
PubChem ID:54772258
Update Time:2025-05-28

2-Bromo-5-(1,1-difluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-(1,1-difluoroethyl)pyridine
    • BBL101317
    • STL555113
    • D83498
    • AKOS005258146
    • EN300-222861
    • LWABLOQAGMPPFX-UHFFFAOYSA-N
    • DB-376889
    • MS-20199
    • A1-42980
    • CS-0240015
    • 1211521-60-6
    • SCHEMBL1554553
    • MFCD16140182
    • MDL: MFCD16140182
    • Inchi: 1S/C7H6BrF2N/c1-7(9,10)5-2-3-6(8)11-4-5/h2-4H,1H3
    • InChI Key: LWABLOQAGMPPFX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C(C)(F)F

Computed Properties

  • Exact Mass: 220.96517g/mol
  • Monoisotopic Mass: 220.96517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9

2-Bromo-5-(1,1-difluoroethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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